Cas no 1115923-20-0 (1-6-(4-ethylphenoxy)pyrimidin-4-yl-N-(4-methoxyphenyl)methylpiperidine-4-carboxamide)

• Product Name: 1-6-(4-ethylphenoxy)pyrimidin-4-yl-N-(4-methoxyphenyl)methylpiperidine-4-carboxamide
• CAS No: 1115923-20-0
• MF: C₂₆H₃₀N₄O₃
• MW: 446.541406154633
• CID: 6231057
• PubChem ID: 49664029
• Update Time: 2025-07-23

1-6-(4-ethylphenoxy)pyrimidin-4-yl-N-(4-methoxyphenyl)methylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-6-(4-ethylphenoxy)pyrimidin-4-yl-N-(4-methoxyphenyl)methylpiperidine-4-carboxamide
• 1115923-20-0
• 1-[6-(4-ethylphenoxy)pyrimidin-4-yl]-N-(4-methoxybenzyl)piperidine-4-carboxamide
• AKOS005056419
• F3406-6385
• 1-(6-(4-ethylphenoxy)pyrimidin-4-yl)-N-(4-methoxybenzyl)piperidine-4-carboxamide
• 1-[6-(4-ethylphenoxy)pyrimidin-4-yl]-N-[(4-methoxyphenyl)methyl]piperidine-4-carboxamide

• Inchi： 1S/C26H30N4O3/c1-3-19-4-10-23(11-5-19)33-25-16-24(28-18-29-25)30-14-12-21(13-15-30)26(31)27-17-20-6-8-22(32-2)9-7-20/h4-11,16,18,21H,3,12-15,17H2,1-2H3,(H,27,31)
• InChI Key： ZHKCKJIOADZZDF-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(C2C=C(N=CN=2)OC2C=CC(CC)=CC=2)CC1)NCC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 446.23179083g/mol
• Monoisotopic Mass: 446.23179083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 76.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 1-6-(4-ethylphenoxy)pyrimidin-4-yl-N-(4-methoxyphenyl)methylpiperidine-4-carboxamide

Comprehensive Overview of 1-6-(4-ethylphenoxy)pyrimidin-4-yl-N-(4-methoxyphenyl)methylpiperidine-4-carboxamide (CAS No. 1115923-20-0)

The compound 1-6-(4-ethylphenoxy)pyrimidin-4-yl-N-(4-methoxyphenyl)methylpiperidine-4-carboxamide (CAS No. 1115923-20-0) is a sophisticated small molecule with a unique structural framework, combining a pyrimidine core, piperidine ring, and carboxamide functionality. Its molecular architecture makes it a subject of interest in pharmaceutical research, particularly in the context of kinase inhibition and targeted therapies. The presence of 4-ethylphenoxy and 4-methoxyphenyl groups enhances its potential for selective binding to biological targets, a feature highly sought after in drug discovery.

In recent years, the demand for small-molecule inhibitors has surged, driven by advancements in precision medicine and personalized therapies. Researchers are actively exploring compounds like 1-6-(4-ethylphenoxy)pyrimidin-4-yl-N-(4-methoxyphenyl)methylpiperidine-4-carboxamide for their potential applications in oncology and inflammatory diseases. Its pyrimidine-based scaffold is particularly noteworthy, as pyrimidine derivatives are known for their role in modulating cellular signaling pathways. This aligns with current trends in AI-driven drug discovery, where computational models predict the efficacy of such molecules, reducing time and costs in preclinical development.

The carboxamide moiety in this compound further expands its utility, as this functional group is frequently employed to improve solubility and bioavailability—a critical factor in drug design. Given the growing emphasis on oral bioavailability and ADME (Absorption, Distribution, Metabolism, Excretion) properties, 1-6-(4-ethylphenoxy)pyrimidin-4-yl-N-(4-methoxyphenyl)methylpiperidine-4-carboxamide presents a promising candidate for further optimization. Its structural features also make it a viable subject for structure-activity relationship (SAR) studies, which are pivotal in medicinal chemistry.

From a synthetic chemistry perspective, the compound's piperidine ring offers versatility in derivatization, enabling the creation of analogs with tailored properties. This adaptability is crucial for addressing challenges such as drug resistance, a pressing issue in therapeutic development. Additionally, the incorporation of 4-methoxyphenyl and 4-ethylphenoxy groups introduces opportunities for fine-tuning electronic and steric effects, which can enhance target specificity. Such modifications are often explored in fragment-based drug design, a strategy gaining traction in modern pharmacology.

The scientific community has shown increasing interest in 1-6-(4-ethylphenoxy)pyrimidin-4-yl-N-(4-methoxyphenyl)methylpiperidine-4-carboxamide due to its potential cross-reactivity with kinase enzymes, a class of proteins implicated in numerous diseases. Kinase inhibitors are a focal point in cancer research, and this compound's pyrimidin-4-yl core aligns with known pharmacophores for kinase modulation. Furthermore, its N-(4-methoxyphenyl)methyl substituent may contribute to improved blood-brain barrier penetration, expanding its applicability to neurological disorders.

In the context of green chemistry and sustainable synthesis, researchers are also investigating eco-friendly routes to produce 1-6-(4-ethylphenoxy)pyrimidin-4-yl-N-(4-methoxyphenyl)methylpiperidine-4-carboxamide. The integration of catalytic methods and biocatalysis could reduce waste and energy consumption, aligning with global sustainability goals. This dual focus on efficacy and environmental impact reflects the evolving priorities in chemical research.

As the pharmaceutical industry continues to embrace high-throughput screening and machine learning for compound evaluation, 1-6-(4-ethylphenoxy)pyrimidin-4-yl-N-(4-methoxyphenyl)methylpiperidine-4-carboxamide stands out as a molecule with significant untapped potential. Its multifaceted structure and compatibility with modern drug discovery paradigms make it a compelling subject for future studies. Whether in target identification or lead optimization, this compound exemplifies the intersection of innovation and practicality in medicinal chemistry.